
3alpha-Hydroxyandrost-4-en-17-one structure
and chemical properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
3alpha-Hydroxyandrost-4-en-17-

one

Cat. No.: B8277326 Get Quote

An In-depth Technical Guide to 3α-Hydroxyandrost-4-en-17-one

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure, chemical properties,

and biological significance of 3α-hydroxyandrost-4-en-17-one, an androgenic steroid. The

information is curated for professionals in research and drug development, with a focus on

quantitative data, experimental context, and visualization of relevant biological pathways.

Chemical Structure and Identifiers
3α-Hydroxyandrost-4-en-17-one is a stereoisomer of the more commonly referenced 3β-

hydroxyandrost-4-en-17-one.[1] The orientation of the hydroxyl group at the C3 position is

below the plane of the steroid ring, a key determinant of its biological activity and metabolic

fate.[1] It is classified as a 3-hydroxy steroid and an androgen.[2]

Table 1: Chemical Identifiers for 3α-Hydroxyandrost-4-en-17-one
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Identifier Value Reference

IUPAC Name

(3R,8R,9S,10R,13S,14S)-3-

hydroxy-10,13-dimethyl-

1,2,3,6,7,8,9,11,12,14,15,16-

dodecahydrocyclopenta[a]phe

nanthren-17-one

[2]

CAS Number 2791-99-3 [2][3]

Molecular Formula C₁₉H₂₈O₂ [1][2][3]

InChI

InChI=1S/C19H28O2/c1-18-9-

7-13(20)11-12(18)3-4-14-15-5-

6-17(21)19(15,2)10-8-

16(14)18/h11,13-16,20H,3-

10H2,1-

2H3/t13-,14+,15+,16+,18+,19+

/m1/s1

[2]

InChIKey
VMYTXBKVYDESSJ-

HKQXQEGQSA-N
[1][2]

Canonical SMILES
C[C@]12CC--INVALID-LINK--

O
[1][2]

Synonyms

3-alpha-hydroxy-4-androsten-

17-one, 4-Androsten-3alpha-

ol-17-one

[1][2][3]

Physicochemical Properties
The physicochemical properties of 3α-hydroxyandrost-4-en-17-one are essential for its

handling, formulation, and understanding its pharmacokinetic profile. While extensive

experimental data for this specific isomer is not readily available in the public domain,

computed properties provide valuable estimates. For comparison, the melting point of the 3β

isomer is reported to be between 135-137 °C.[4]

Table 2: Physicochemical Properties of 3α-Hydroxyandrost-4-en-17-one
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Property Value Source

Molecular Weight 288.4 g/mol [1][2][3]

Monoisotopic Mass 288.208930132 Da [2]

XLogP3 2.8 [2][3]

Hydrogen Bond Donor Count 1 [2]

Hydrogen Bond Acceptor

Count
2 [2]

Rotatable Bond Count 0 [2]

Topological Polar Surface Area 37.3 Å² [2]

Solubility

Being a steroid, it is expected

to have low solubility in water

and be more soluble in organic

solvents like ethanol, acetone,

and chloroform.[5]

Inferred

Biological Activity and Signaling Pathways
As an androgen, 3α-hydroxyandrost-4-en-17-one is expected to exert its biological effects

primarily through the androgen receptor (AR). Androgen signaling is broadly categorized into

genomic and non-genomic pathways.[6]

Genomic Pathway: This classical pathway involves the binding of the androgen to the AR in

the cytoplasm, leading to the dissociation of heat shock proteins.[7] The hormone-receptor

complex then translocates to the nucleus, dimerizes, and binds to Androgen Response

Elements (AREs) on the DNA to regulate the transcription of target genes.[7][8] This process

is relatively slow, taking hours to manifest its effects.

Non-Genomic Pathway: Androgens can also elicit rapid cellular responses that are

independent of gene transcription.[6][7] This can involve AR localized to the plasma

membrane, leading to the activation of second messenger cascades, such as the Src/Raf-

1/Erk-2 pathway.[7]
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Below is a diagram illustrating the general androgen signaling pathways.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8277326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Androgen Signaling Pathways
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General LC-MS/MS Workflow for Steroid Quantification
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Simplified Context of 3α-Hydroxyandrost-4-en-17-one in Metabolism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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